(4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester

• CAS No.: 1256466-41-7
• Molecular Formula: C18H18O4
• Molecular Weight: 298.3 g/mol
• IUPAC Name: ethyl 2-(2-methyl-4-phenylmethoxyphenyl)-2-oxoacetate
• InChI: InChI=1S/C18H18O4/c1-3-21-18(20)17(19)16-10-9-15(11-13(16)2)22-12-14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3
• InChI Key: DBRMVECABYDTRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=C(C=C(C=C1)OCC2=CC=CC=C2)C

Description

(4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester is an organic compound with the molecular formula C18H18O4 and a molecular weight of 298.3378 . This compound is characterized by the presence of a benzyloxy group, a methyl group, and an oxoacetic acid ethyl ester moiety attached to a phenyl ring. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

The synthesis of (4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester can be achieved through several synthetic routes. One common method involves the reaction of 4-benzyloxy-2-methylphenol with ethyl oxalyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and minimize costs. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

(4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ester group to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Hydrolysis: The ester group can be hydrolyzed to form the corresponding carboxylic acid and alcohol under acidic or basic conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired products.

Scientific Research Applications

(4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in biochemical studies to investigate enzyme-substrate interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of (4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester involves its interaction with specific molecular targets and pathways. The benzyloxy group can participate in hydrogen bonding and hydrophobic interactions, while the ester group can undergo hydrolysis to release active metabolites. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

(4-Benzyloxy-2-methylphenyl)oxoacetic acid ethyl ester can be compared with similar compounds such as:

(4-Benzyloxyphenyl)oxoacetic acid ethyl ester: Lacks the methyl group, which may affect its reactivity and biological activity.

(4-Methoxy-2-methylphenyl)oxoacetic acid ethyl ester: The methoxy group may alter the compound’s electronic properties and interactions with molecular targets.

(4-Benzyloxy-2-methylphenyl)oxoacetic acid methyl ester: The methyl ester may have different hydrolysis rates and metabolic pathways compared to the ethyl ester.